N-(6-bromobenzo[d]thiazol-2-yl)-4-cyano-N-(2-(diethylamino)ethyl)benzamide hydrochloride

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-4-cyano-N-[2-(diethylamino)ethyl]benzamide;hydrochloride
• InChI: InChI=1S/C21H21BrN4OS.ClH/c1-3-25(4-2)11-12-26(20(27)16-7-5-15(14-23)6-8-16)21-24-18-10-9-17(22)13-19(18)28-21;/h5-10,13H,3-4,11-12H2,1-2H3;1H
• InChI Key: ZGZBBIOOIHEKHY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)Br)C(=O)C3=CC=C(C=C3)C#N.Cl
• Molecular Formula: C21H22BrClN4OS
• Molecular Weight: 493.8 g/mol

Description

N-(6-bromobenzo[d]thiazol-2-yl)-4-cyano-N-(2-(diethylamino)ethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H22BrClN4OS and its molecular weight is 493.85. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic and Anti-inflammatory Activity

. This suggests potential applications in the development of pain relief and anti-inflammatory drugs.

Antimicrobial and Antifungal Activity

. This indicates their potential use in the creation of new antimicrobial and antifungal agents.

Antiviral Activity

, suggesting their potential application in the development of antiviral drugs.

Diuretic Activity

. Diuretics help the body get rid of excess water and salt.

Anticonvulsant Activity

.

Neuroprotective Activity

, suggesting their potential use in the treatment of neurodegenerative diseases.

Antitumor and Cytotoxic Activity

. This suggests their potential use in the development of cancer treatments.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit a wide range of biological activities. They are known to interact with various targets such as tubercular bacteria , and tumor cell lines . .

Mode of Action

The mode of action of benzothiazole derivatives can vary greatly depending on their specific structure and the target they interact with. Some benzothiazole derivatives have been found to inhibit the growth of bacteria or tumor cells

Biochemical Pathways

Benzothiazole derivatives can affect various biochemical pathways depending on their specific targets. For example, some benzothiazole derivatives have been found to inhibit the growth of M. tuberculosis . .

Result of Action

The molecular and cellular effects of a compound depend on its specific targets and mode of action. Some benzothiazole derivatives have been found to have anti-tubercular and cytotoxic effects.